![molecular formula C19H20N4O B2594098 N-benzyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide CAS No. 1105241-32-4](/img/structure/B2594098.png)
N-benzyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-benzyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide” is a chemical compound with the molecular formula C18H18N4O . It is a member of the 1,2,3-triazole family, which are five-membered heterocyclic rings .
Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,3-triazole ring, which is a five-membered heterocyclic ring . This ring is capable of interacting with a variety of receptors and enzymes .Scientific Research Applications
Synthesis and Chemical Properties
The chemical compound N-benzyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide belongs to a class of compounds that have been extensively studied for their unique chemical properties and synthesis methods. Researchers have developed various synthesis techniques for triazole derivatives, emphasizing the importance of triazoles in medicinal chemistry and material science. For instance, the synthesis of 1,2,3-triazole analogues through the reduction of corresponding 4-amino-5-cyanotriazoles demonstrates the versatility of triazoles in chemical reactions (Albert, 1970). Another study highlighted the synthesis of 2-substituted 8-azapurin-6-ones from 4-amino-1,2,3-triazole-5-carboxamides and amidines, showcasing the potential of triazole derivatives in generating new chemical entities (Albert & Trotter, 1979).
Potential Pharmacological Properties
While the specific compound this compound has not been directly linked to pharmacological studies in the provided references, triazole derivatives, in general, have been explored for their pharmacological potential. For example, certain triazole compounds have shown valuable pharmacological properties, including anti-convulsive activity, suggesting their use in the treatment of epilepsy and related conditions (Shelton, 1981). Moreover, the exploration of 1,2,4-triazoles for their anti-inflammatory activity in various models indicates the broad therapeutic applications of triazole derivatives (Czollner, Szilágyi, Lango, & Janáky, 1990).
Material Science and Coordination Chemistry
Triazole derivatives also find applications in material science and coordination chemistry. The study on the coordination chemistry of bidentate bis(NHC) ligands with two different NHC donors exemplifies the role of triazole-based compounds in developing new materials and chemical catalysts (Schick, Pape, & Hahn, 2014). These compounds' unique binding properties and structural versatility make them valuable in designing novel metal-organic frameworks and catalytic systems.
Mechanism of Action
Target of Action
The primary target of N-benzyl-1-(3,4-dimethylphenyl)-N-methyl-1H-1,2,3-triazole-4-carboxamide is the cholinesterase enzymes, specifically acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) . These enzymes play a crucial role in the cholinergic system in the brain, which is involved in learning, memory, stress responses, and cognitive functioning .
Mode of Action
This compound interacts with its targets, AChE and BuChE, by inhibiting their activity . This inhibition prevents the hydrolysis of the neurotransmitter acetylcholine into choline and acetic acid . As a result, the level of acetylcholine in the brain is increased .
Biochemical Pathways
The inhibition of AChE and BuChE by this compound affects the cholinergic pathways in the brain . The increase in acetylcholine levels enhances signal transduction pathways involved in memory, motivation, behavioral adaptability, associative learning, sensory perception, and motor control .
Result of Action
The molecular and cellular effects of this compound’s action include an increase in acetylcholine levels in the brain . This increase can enhance cognitive functioning and temporarily lessen the symptoms of neurodegenerative diseases such as Alzheimer’s disease .
Properties
IUPAC Name |
N-benzyl-1-(3,4-dimethylphenyl)-N-methyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O/c1-14-9-10-17(11-15(14)2)23-13-18(20-21-23)19(24)22(3)12-16-7-5-4-6-8-16/h4-11,13H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFYGSUBMTWSTNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)N(C)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.